1-{3-[(1-chloro-2-naphthyl)oxy]propyl}-4-methylpiperazine hydrochloride

• IUPAC Name: 1-[3-(1-chloronaphthalen-2-yl)oxypropyl]-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C18H23ClN2O.ClH/c1-20-10-12-21(13-11-20)9-4-14-22-17-8-7-15-5-2-3-6-16(15)18(17)19;/h2-3,5-8H,4,9-14H2,1H3;1H
• InChI Key: AKXIACCDZQXMHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCOC2=C(C3=CC=CC=C3C=C2)Cl.Cl
• Molecular Formula: C18H24Cl2N2O
• Molecular Weight: 355.3 g/mol

Description

1-{3-[(1-chloro-2-naphthyl)oxy]propyl}-4-methylpiperazine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'CN-102' and has been found to exhibit significant pharmacological properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of CN-102 involves the inhibition of various signaling pathways that are involved in the development and progression of cancer and inflammation. The compound has been found to inhibit the activity of various enzymes and proteins that are involved in these pathways, leading to the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
CN-102 has been found to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the suppression of tumor growth. It has also been found to inhibit the production of pro-inflammatory cytokines, leading to the suppression of inflammation.

Advantages and Limitations for Lab Experiments

CN-102 has several advantages for lab experiments, including its high potency and specificity for cancer cells and inflammatory pathways. However, the compound has limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research and development of CN-102. One potential direction is the development of novel drug delivery systems that can improve the solubility and bioavailability of the compound. Another potential direction is the investigation of the compound's potential therapeutic applications in other medical conditions, such as neurological disorders and cardiovascular diseases.
In conclusion, CN-102 is a promising chemical compound with significant potential for drug development. Its pharmacological properties make it a potential candidate for the treatment of various medical conditions, and further research is needed to fully explore its therapeutic potential.

Scientific Research Applications

CN-102 has been extensively studied for its potential therapeutic applications in various medical conditions. The compound has been found to exhibit significant activity against cancer cells, making it a potential candidate for cancer treatment. It has also been found to exhibit significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.